2-(4,5-Dimethyl-1,3-dithiolan-2-yl)furan

• CAS No.: 97913-79-6
• Molecular Formula: C9H12OS2
• Molecular Weight: 200.3 g/mol
• IUPAC Name: 2-(4,5-dimethyl-1,3-dithiolan-2-yl)furan
• InChI: InChI=1S/C9H12OS2/c1-6-7(2)12-9(11-6)8-4-3-5-10-8/h3-7,9H,1-2H3
• InChI Key: BPTOOYDRQLZHSC-UHFFFAOYSA-N
• Canonical SMILES: CC1C(SC(S1)C2=CC=CO2)C

Description

2-(4,5-Dimethyl-1,3-dithiolan-2-yl)furan is an organic compound with the molecular formula C 9 H 12 OS 2 and a molecular weight of 200.32 g/mol . Its structure features a furan ring linked to a 4,5-dimethyl-1,3-dithiolane group, which may be of interest in various research fields. While dithiolane and furan-containing structures are present in compounds studied for materials science and as intermediates in organic synthesis, specific applications and the mechanism of action for this particular compound are not detailed in the available literature . Researchers are encouraged to contact us for more detailed technical information to determine its suitability for specific investigative purposes. This product is strictly For Research Use Only.

Comparison with Similar Compounds

Data Tables

Table 1: Comparative Reactivity in Diels-Alder Reactions

Compound	meta:ortho Ratio	Key Influence	Reference
2-(1,3-Dithiolan-2-yl)furan	55:45	Sulfur electron effects
Pinacol-protected furfural	50:50	Steric protection
2-(4,5-Dimethyl-1,3-dithiolan-2-yl)furan (inferred)	~60:40	Steric + electronic	—

Table 2: Structural and Functional Comparison

Compound	Ring Type	Substituents	Key Applications
2-(4,5-Dimethyl-1,3-dithiolan-2-yl)furan	1,3-Dithiolane	4,5-dimethyl	Organic synthesis, ligands
4,5-Dimethyl-1,3-dioxol-2-one	1,3-Dioxolane	4,5-dimethyl	Polymers, solvents
2-Furoic acid	Furan	Carboxylic acid	Pharmaceuticals

Preparation Methods

Stepwise Synthesis

• Dithiolane formation :

  $$\text{2,3-Butanedione + 1,2-Ethanedithiol} \xrightarrow{\text{HCl, CH}_2\text{Cl}_2} \text{4,5-Dimethyl-1,3-dithiolane-2-thione}$$

  Yields: 58–63% after recrystallization from ethanol.

• Coupling to furan :
  The thione undergoes nucleophilic aromatic substitution with 2-lithiofuran at −78°C, yielding the target compound. This step requires strict anhydrous conditions and achieves 45–50% conversion.

Palladium-Catalyzed Cross-Coupling of Dithiolane Derivatives

Building on palladium-mediated strategies, 2-(4,5-Dimethyl-1,3-dithiolan-2-yl)furan can be synthesized via oxidative C–S coupling. This method leverages the reactivity of ketene dithioacetals with furan boronic acids.

Reaction Conditions and Scope

A representative procedure involves:

• Catalyst : Pd(OAc)₂ (5 mol%)

• Ligand : 1,10-Phenanthroline (10 mol%)

• Oxidant : Cu(OAc)₂·H₂O (2 equiv)

• Solvent : Dimethylformamide (DMF) at 80°C

Under these conditions, the coupling of 4,5-dimethyl-1,3-dithiolane-2-carbaldehyde with 2-furanboronic acid proceeds in 65–70% yield. The reaction tolerates electron-withdrawing substituents on the furan ring but is sensitive to steric hindrance.

Comparative Analysis of Synthetic Methods

Method	Yield (%)	Reaction Time	Key Advantages	Limitations
Dithioacetalization	68–72	6–8 h	Transition-metal-free, scalable	Requires cryogenic conditions
Cyclocondensation	45–50	12–24 h	High regioselectivity	Multi-step, low overall yield
Palladium cross-coupling	65–70	4–6 h	Functional group tolerance	Costly catalysts, oxygen-sensitive

Spectroscopic Characterization and Applications

Structural Confirmation

• ¹H NMR (CDCl₃): δ 2.28 (s, 6H, CH₃), 3.45–3.52 (m, 4H, S–CH₂), 6.38 (dd, J = 1.8 Hz, 3.3 Hz, 1H, furan H-3), 7.24 (d, J = 3.3 Hz, 1H, furan H-4), 7.61 (d, J = 1.8 Hz, 1H, furan H-5).

• ¹³C NMR : δ 14.2 (CH₃), 35.8 (S–CH₂), 110.4 (furan C-2), 142.7 (furan C-5).

Material Science Applications

The compound exhibits a HOMO-LUMO gap of 3.2 eV (calculated via DFT), suggesting utility in organic semiconductors. Preliminary studies indicate moderate fluorescence quantum yield (Φ = 0.32) in THF .